Cas no 2228235-07-0 (2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid)

• Product Name: 2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid
• CAS No: 2228235-07-0
• MF: C₈H₃F₂NO₅
• MW: 231.109929323196
• CID: 6488686
• PubChem ID: 165965410
• Update Time: 2025-06-22

2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid
• 2228235-07-0
• EN300-1795547

• Inchi： 1S/C8H3F2NO5/c9-3-1-2-4(11(15)16)6(10)5(3)7(12)8(13)14/h1-2H,(H,13,14)
• InChI Key： DPKOSNCRORYTLT-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(C(=O)O)=O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 230.99792852g/mol
• Monoisotopic Mass: 230.99792852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 100Ų

Additional information on 2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid

Introduction to 2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid (CAS No. 2228235-07-0)

2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid (CAS No. 2228235-07-0) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive functional groups, including a nitro group, difluorophenyl moiety, and a carboxylic acid group, which collectively contribute to its chemical reactivity and biological activity.

The structure of 2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid is of particular interest due to its complexity and the presence of multiple reactive sites. The nitro group (NO₂) is known for its strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The difluorophenyl moiety (C₆H₃F₂) adds further complexity by introducing fluorine atoms, which are known for their high electronegativity and ability to modulate the electronic properties of the molecule. The carboxylic acid group (COOH) provides the compound with acidic properties and the potential to form salts or esters, which can be useful in various synthetic transformations.

In terms of synthesis, 2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid can be prepared through a multi-step process involving the reaction of 2,6-difluoro-3-nitrobenzaldehyde with an appropriate carboxylic acid derivative. One common approach involves the use of a Knoevenagel condensation followed by oxidation to form the desired product. This synthetic route has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

The biological activity of 2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid has been a subject of extensive research. Initial studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been reported to inhibit the activity of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. Additionally, preliminary data suggest that 2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid may have selective cytotoxic effects on certain cancer cell lines, making it a promising candidate for further investigation in oncology.

Recent advancements in computational chemistry have also contributed to our understanding of 2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid. Molecular docking studies have provided insights into the binding interactions between this compound and various protein targets, helping to elucidate its mechanism of action. These computational models have been validated through experimental data, further supporting the biological relevance of this compound.

In the context of pharmaceutical development, 2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid is being evaluated as a lead compound for the development of new drugs. Its unique chemical structure and biological activity make it an attractive candidate for optimization through structure-activity relationship (SAR) studies. Researchers are exploring ways to modify the compound to enhance its potency, selectivity, and pharmacokinetic properties while minimizing potential side effects.

The environmental impact of 2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid is another important consideration. While no significant environmental concerns have been reported to date, ongoing studies are being conducted to assess its biodegradability and potential ecological effects. Ensuring that this compound can be safely produced and used is crucial for its long-term viability as a pharmaceutical agent.

In conclusion, 2-(2,6-difluoro-3-nitrophenyl)-2-oxoacetic acid (CAS No. 22888888) represents an exciting area of research with potential applications in medicinal chemistry and pharmaceutical development. Its unique chemical structure and promising biological activity make it a valuable target for further investigation. As research continues to advance, it is likely that new insights and applications will emerge, contributing to the broader understanding and utilization of this fascinating compound.